3-(4-bromophenyl)-5-(2,5-dichlorophenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-bromophenyl)-5-(2,5-dichlorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H7BrCl2N2O/c15-9-3-1-8(2-4-9)13-18-14(20-19-13)11-7-10(16)5-6-12(11)17/h1-7H
• InChI Key: OZHQGNVVKGGCSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)C3=C(C=CC(=C3)Cl)Cl)Br
• Molecular Formula: C14H7BrCl2N2O
• Molecular Weight: 370.0 g/mol

Description

3-(4-Bromophenyl)-5-(2,5-dichlorophenyl)-1,2,4-oxadiazole is a heterocyclic compound that belongs to the oxadiazole family These compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-bromophenyl)-5-(2,5-dichlorophenyl)-1,2,4-oxadiazole typically involves the cyclization of appropriate precursors. One common method is the reaction of 4-bromobenzohydrazide with 2,5-dichlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature. The resulting intermediate undergoes cyclization to form the oxadiazole ring.

Industrial Production Methods

For industrial-scale production, the process may be optimized to increase yield and reduce costs. This could involve the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Solvent recycling and the use of less hazardous reagents are also considered to make the process more environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

3-(4-Bromophenyl)-5-(2,5-dichlorophenyl)-1,2,4-oxadiazole can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Cyclization Reactions: It can participate in further cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide can be used to replace halogen atoms.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium methoxide would yield methoxy-substituted derivatives.

Scientific Research Applications

3-(4-Bromophenyl)-5-(2,5-dichlorophenyl)-1,2,4-oxadiazole has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, anticancer, and anti-inflammatory agent.

Material Science: The compound is used in the development of organic semiconductors and light-emitting diodes (LEDs).

Biological Studies: It serves as a probe in studying enzyme interactions and cellular pathways.

Mechanism of Action

The mechanism of action of 3-(4-bromophenyl)-5-(2,5-dichlorophenyl)-1,2,4-oxadiazole varies depending on its application. In medicinal chemistry, it may interact with specific enzymes or receptors, inhibiting their activity and leading to therapeutic effects. The presence of halogen atoms can enhance binding affinity and selectivity towards molecular targets.

Comparison with Similar Compounds

Similar Compounds

• 3-(4-Chlorophenyl)-5-(2,5-dichlorophenyl)-1,2,4-oxadiazole
• 3-(4-Bromophenyl)-5-(2,4-dichlorophenyl)-1,2,4-oxadiazole
• 3-(4-Bromophenyl)-5-(2,5-difluorophenyl)-1,2,4-oxadiazole

Uniqueness

3-(4-Bromophenyl)-5-(2,5-dichlorophenyl)-1,2,4-oxadiazole is unique due to the specific arrangement of bromine and chlorine atoms, which can significantly influence its chemical reactivity and biological activity. This makes it a valuable compound for targeted research and development in various scientific fields.